Cas no 95-25-0 (Chlorzoxazone)

• Product Name: Chlorzoxazone
• CAS No: 95-25-0
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• MDL: MFCD00005717
• CID: 34787
• PubChem ID: 87560135
• Update Time: 2026-01-21

Chlorzoxazone Chemical and Physical Properties

Names and Identifiers

• Chlorzoxazone
• 2-Benzothiazolinone
• 5-chloro-2-benzoxazolone
• 5-Chloro-2-Benzoxazolinoone
• 5-Chloro-2(3H)-benzoxazolone
• 5-Chloro-1,3-benzoxazol-2(3H)-one
• 5-chloro-3H-1,3-benzoxazol-2-one
• C7H4ClNO2
• 2(3H)-BENZOXAZOLONE,5-CHLORO-
• 5-Chlor-2-hydroxy-benzoxazol
• 5-Chloro-2-hydroxybenzoxazole
• 5-chloro-3H-benzooxazol-2-one
• 5-CHLOROBENZOXAZOL-2-ONE
• Biomioran
• CHLOROXAZON
• chloroxazone
• CHLORZOXANE
• Chlorzoxazon
• Chlorzoxazone (350 mg)
• CHLORZOXAZONE-D3
• Myoflexin
• Myoflexine
• Paraflex
• Pathorysin
• Solaxin
• 5-Chloro-2-benzoxazolinone
• 2(3H)-Benzoxazolone, 5-chloro-
• Escoflex
• Miotran
• Neoflex
• Mioran
• Parafon Forte DSC
• 5-Chlorobenzoxazolidone
• 5-Chloro-2-benzoxazolol
• Strifon Forte Dsc
• 5-Chlorobenzoxazolone
• 2-Hydroxy-5-chlorobenzoxazole
• 5
• 2-Benzoxazolinone, 5-chloro- (6CI, 7CI, 8CI)
• 5-Chloro-2(3H)-benzoxazolone (ACI)
• 5-Chloro-2-oxo-3H-benzoxazole
• 5-Chloro-3H-benzoxazol-2-one
• Cipzox
• MeSH ID: D002753
• NSC 26189
• Parfon-forte
• STK071582
• NSC-26189
• CHLORZOXAZONE [USP MONOGRAPH]
• CHEBI:3655
• CHLORZOXAZONE [USP-RS]
• SCHEMBL35177
• 5-Chlorobenzoksazolon-2 [Polish]
• CHLORZOXAZONE (USP MONOGRAPH)
• HMS2091E14
• BP-11613
• NCGC00093714-03
• component of Parafon Forte
• HMS3259I15
• 5-chloro-1,3-benzoxazole-2(3H)-one
• Paraflex (TN)
• Parafon
• UNII-H0DE420U8G
• AB00051947
• BRD-K98174813-001-18-0
• Spectrum_000148
• NCGC00015238-01
• H0DE420U8G
• C 4397
• component of Parafon Forte (Salt/Mix)
• NC00499
• NCGC00015238-13
• ALBB-012641
• HMS1920O07
• BDBM50290811
• NCGC00093714-02
• CS-5155
• Spectrum5_000745
• HY-B1462
• Opera_ID_1659
• BRD-K98174813-001-17-2
• BPBio1_000029
• KBio3_001239
• BRD-K98174813-001-08-1
• 5-chloro-benzoxazolin-2-one
• Chlorzoxazone, United States Pharmacopeia (USP) Reference Standard
• CHLORZOXAZONE [JAN]
• Parafon Forte
• MLS000069380
• NCGC00015238-24
• D78096
• KBioGR_000814
• Z57183224
• BCP07916
• 5-Chlorobenzoksazolinon-2 [Polish]
• M03BB03
• NCGC00015238-02
• Chlorzoxazone (USP:INN:BAN:JAN)
• DTXCID302813
• BRD-K98174813-001-05-7
• s4155
• 5-Chlorobenzoksazolinon-2
• AKOS000404381
• KBio1_000895
• 5-Chlorbenzoxazolin-2-on
• SMR000058269
• NCGC00015238-10
• A845253
• Usaf ma-10
• Lorzone
• LP00253
• CHLORZOXAZONE [INN]
• Tox21_500253
• Klorzoxazon
• CLW
• CHLORZOXAZONE [MART.]
• HMS3652K22
• Q3294630
• EU-0100253
• AB00051947_05
• 5-chlorobenzo[d]oxazol-2-ol
• AI3-63119
• Spectrum3_000350
• Lopac-C-4397
• Chlorzoxazone (JAN/USP/INN)
• KBioSS_000628
• AB00051947_06
• CHLORZOXAZONE [ORANGE BOOK]
• Tox21_110105
• D00771
• DB-057571
• Chlorzoxazonum [INN-Latin]
• C2237
• KBio2_003196
• NCGC00015238-05
• Clorzoxazona [INN-Spanish]
• Prestwick3_000163
• CHLORZOXAZONE (USP IMPURITY)
• Spectrum4_000287
• chlorozoxazone
• Parafon Dsc
• HMS3260D08
• NCGC00015238-07
• Remofleks
• NS00001077
• HMS1568B07
• Prestwick_62
• 2-BENZOXAZOLINONE, 5-CHLORO-
• 95-25-0
• Chlorsoxazone
• CHLORZOXAZONE [MI]
• MFCD00005717
• CHEMBL1371
• HMS3373P17
• NCGC00260938-01
• NSC-756693
• Clorzoxazona (INN-Spanish)
• CHLORZOXAZONE (USP-RS)
• CHLORZOXAZONE [VANDF]
• SW196377-3
• SR-01000075207-3
• BSPBio_000025
• SR-01000075207
• HG-0202
• HMS502M17
• SPBio_001077
• NCGC00015238-09
• HMS2095B07
• KBio2_000628
• EN300-31026
• NCGC00093714-04
• CHLORZOXAZONE [WHO-DD]
• 5-chloro-2,3-dihydro-1,3-benzoxazol-2-one
• 5-chlorobenzoxazolin-2-one
• Chlorzoxazone 1.0 mg/ml in Acetonitrile
• NCGC00093714-01
• BSPBio_002019
• KBio2_005764
• Clorzoxazona
• GTPL2322
• CHLORZOXAZONE [USP IMPURITY]
• 5-chloro-1,3-benzoxazol-2-ol
• Prestwick1_000163
• NCGC00015238-08
• NCGC00015238-03
• W-100168
• 5-Chloro-1,3-benzoxazol-2(3H)-one #
• InChI=1/C7H4ClNO2/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10
• NSC26189
• CAS-95-25-0
• Clorzoxazone
• SR-01000075207-1
• 5-chloranyl-3H-1,3-benzoxazol-2-one
• Pharmakon1600-01500188
• NSC756693
• Chlorzoxazonum
• 5-Chloro-3(H)-2-benzoxazolone
• DTXSID9022813
• EINECS 202-403-9
• DivK1c_000895
• HMS3885N07
• Tox21_110105_1
• 5-Chlorobenzoksazolon-2
• Chlorzoxazone,(S)
• Chlorzoxazonum (INN-Latin)
• SBI-0050241.P004
• STR00805
• NCGC00015238-06
• CHLORZOXAZONE (MART.)
• 5-Chlorobenzoxazolinone
• Prestwick0_000163
• Prestwick2_000163
• 5-Chlorobenzo[d]oxazol-2(3H)-one
• chlorzoxazona
• SPECTRUM1500188
• HMS2235I19
• Nyoflex
• Strifon
• WLN: T56 BMVOJ HG
• DB00356
• C07931
• AC-12192
• 5-Chloro-benzooxazol-2-ol
• Spectrum2_001149
• SPBio_001946
• CCG-40323
• Chlorzoxazone [USP:INN:BAN:JAN]
• NCGC00015238-04
• HMS3712B07
• NINDS_000895
• IDI1_000895
• Lopac0_000253
• SR-01000075207-5
• SDCCGSBI-0050241.P005

• MDL： MFCD00005717
• Inchi： 1S/C7H4ClNO2/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10)
• InChI Key： TZFWDZFKRBELIQ-UHFFFAOYSA-N
• SMILES： O=C1NC2C(=CC=C(C=2)Cl)O1

Computed Properties

• Exact Mass: 168.99300
• Monoisotopic Mass: 168.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Crystals.
• Density: 1.3771 (rough estimate)
• Melting Point: 191-192 °C (lit.)
• Boiling Point:
• Flash Point: 157.5 °C
• Refractive Index: 1.5557 (estimate)
• Solubility: DMSO: soluble50mg/mL, clear
• Water Partition Coefficient: 0.1 g/100 mL
• PSA: 46.26000
• LogP: 2.18680
• Merck: 14,2194
• Solubility: Soluble in ammonia, methanol, ethanol, isopropanol, slightly soluble in water.

Chlorzoxazone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S24/25-S37/39
• RTECS：DM5250000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Toxicity：LD50 in mice (mg/kg): 3650 orally, 380 i.p. (suspensions); 440 orally, 183 i.p. (solns of Na salt) (Hofrichter)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on Chlorzoxazone

Chlorzoxazone: Pharmacological Profile and Recent Research Developments

Chlorzoxazone, a compound with the chemical formula C₁₄H₁₁N₃O₄ and a CAS number of 95-25-0, is a well-known pharmaceutical agent primarily utilized for its muscle relaxant properties. This compound belongs to the benzoxazone class of drugs and has been extensively studied for its therapeutic applications in managing musculoskeletal disorders. The pharmacological efficacy of Chlorzoxazone is primarily attributed to its ability to inhibit central nervous system activity, thereby reducing muscle spasm and enhancing mobility in patients suffering from conditions such as multiple sclerosis, spinal cord injuries, and other neuromuscular disorders.

The mechanism of action of Chlorzoxazone involves the modulation of gamma-aminobutyric acid (GABA) receptors in the central nervous system. GABA is an inhibitory neurotransmitter that plays a crucial role in reducing neuronal excitability. By enhancing GABAergic transmission, Chlorzoxazone effectively reduces excessive muscle activity, providing relief from conditions characterized by muscle stiffness and spasms. This mechanism has been further explored in recent studies, which highlight the compound's potential in treating not only acute musculoskeletal conditions but also chronic pain syndromes associated with neuromuscular dysfunction.

In recent years, research on Chlorzoxazone has expanded beyond its traditional applications. A significant area of interest has been its potential role in managing neuropathic pain. Neuropathic pain, often resulting from nerve damage or dysfunction, poses a significant challenge in clinical practice due to its complex pathophysiology. Studies have demonstrated that Chlorzoxazone can interact with opioid receptors and other pain-signaling pathways, offering a novel approach to pain management. This has led to investigations into its efficacy in conditions such as diabetic neuropathy and postherpetic neuralgia, where traditional analgesics often fail to provide adequate relief.

The safety profile of Chlorzoxazone, particularly when compared to other muscle relaxants, has been another focus of recent research. Clinical trials have shown that while Chlorzoxazone can cause drowsiness and dizziness, these side effects are generally mild and well-tolerated. Furthermore, the compound does not typically cause the sedation or cognitive impairment associated with benzodiazepine-based muscle relaxants. This makes it a favorable option for patients who require muscle relaxation without significant impairment of daily functioning. The lack of significant respiratory depression is also a notable advantage, making it suitable for broader patient populations.

Epidemiological studies have also provided insights into the long-term use of Chlorzoxazone. These studies have indicated that chronic use of the compound does not lead to tolerance or dependence, which is a critical consideration for patients requiring long-term management of musculoskeletal conditions. Additionally, research has explored the potential synergistic effects of combining Chlorzoxazone with other therapeutic agents, such as nonsteroidal anti-inflammatory drugs (NSAIDs) and physical therapy. This combination approach has shown promise in improving outcomes for patients with chronic musculoskeletal pain.

The pharmacokinetics of Chlorzoxazone have been extensively studied to optimize its therapeutic use. The compound is well-absorbed after oral administration and exhibits linear pharmacokinetics at therapeutic doses. Its elimination half-life is approximately 6-8 hours, which allows for once or twice daily dosing regimens. Recent advances in drug delivery systems have also enabled the development of extended-release formulations of Chlorzoxazone, which provide sustained release over an extended period and may improve patient compliance by reducing the frequency of dosing.

The role of genetic factors in determining individual responses to Chlorzoxazone has also been an area of active investigation. Genetic polymorphisms in drug-metabolizing enzymes can influence how individuals metabolize and respond to medications. Studies have identified specific genetic markers that may predict response variability to Chlorzoxazone, which could help personalize treatment strategies for patients. This approach aligns with the broader trend towards precision medicine, where treatment decisions are based on individual genetic profiles rather than population-based guidelines.

In conclusion, CAS no 95-25-0, commonly known asChlorzoxazone, remains a valuable therapeutic agent in the management of musculoskeletal disorders and neuropathic pain. Its unique mechanism of action, favorable safety profile, and potential for combination therapy make it a versatile option for clinicians treating these conditions. As research continues to uncover new applications and optimize its use through advanced delivery systems and personalized medicine approaches, the therapeutic landscape for patients with musculoskeletal and neurological conditions continues to evolve positively.